(S)-3,7-Dimethyloct-6-enyl butyrate chemical properties
(S)-3,7-Dimethyloct-6-enyl butyrate chemical properties
An In-depth Technical Guide to the Chemical Properties of (S)-3,7-Dimethyloct-6-enyl Butyrate
Introduction
(S)-3,7-Dimethyloct-6-enyl butyrate, more commonly known in the industry as (S)-citronellyl butyrate, is a chiral ester of significant interest to the flavor, fragrance, and cosmetic industries.[1] It is valued for its complex fruity-floral aroma, often described as having notes of rose, apple, and raspberry.[1] This molecule is synthesized from (S)-citronellol, a naturally occurring monoterpenoid alcohol, and butyric acid. Beyond its established applications in sensory products, the structural relationship of this ester to parent molecules with known biological activities, such as citronellol and citronellal, opens avenues for investigation in pharmaceutical and drug development contexts.[2][3]
This guide provides a comprehensive overview of the chemical properties, synthesis, analysis, and potential applications of (S)-3,7-Dimethyloct-6-enyl butyrate, designed for researchers and scientists in both academic and industrial settings.
Chemical Identity and Structure
The precise definition of a molecule's structure, including its stereochemistry, is fundamental to understanding its properties and function. (S)-3,7-Dimethyloct-6-enyl butyrate possesses a single chiral center at the C3 position of the octenyl chain, which dictates its specific sensory properties and potential biological interactions.
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IUPAC Name: (S)-3,7-dimethyloct-6-en-1-yl butanoate
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Synonyms: (S)-Citronellyl butyrate, Butanoic acid, (S)-3,7-dimethyl-6-octen-1-yl ester
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CAS Number: 141-16-2 (for the racemic or unspecified mixture)[1]
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Molecular Formula: C₁₄H₂₆O₂
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Molecular Weight: 226.36 g/mol
The structure is characterized by three key functional regions: the butyrate ester group, the chiral center at C3, and the terminal alkene group at C6.
Caption: Structure of (S)-3,7-Dimethyloct-6-enyl butyrate.
Physicochemical Properties
The physical and chemical properties of (S)-citronellyl butyrate are crucial for its application, formulation, and handling. These properties are summarized in the table below.
| Property | Value | Source(s) |
| Appearance | Colorless to pale yellow liquid | [4] |
| Odor Profile | Fruity, floral, rose, sweet | [1] |
| Molecular Formula | C₁₄H₂₆O₂ | |
| Molecular Weight | 226.36 g/mol | |
| Boiling Point | 135-139 °C at 13 Torr | [3] |
| Density | 0.8898 - 0.8928 g/cm³ | [3] |
| Refractive Index (at 20°C) | 1.444 - 1.448 | [3] |
| Solubility | Insoluble in water; soluble in alcohol and most fixed oils | [5] |
| XLogP3-AA (LogP) | 4.6 | [1] |
Synthesis Methodologies
The production of (S)-citronellyl butyrate can be achieved through both traditional chemical catalysis and modern biocatalytic methods. The choice of method depends on factors such as desired purity, cost, and "natural" labeling requirements.
Chemical Synthesis: Fischer-Tropsch Esterification
This classical method involves the direct esterification of (S)-citronellol with butyric acid, typically in the presence of a strong acid catalyst.
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Causality of Experimental Choices:
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Catalyst: A strong acid (e.g., sulfuric acid) is used to protonate the carbonyl oxygen of butyric acid, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the hydroxyl group of citronellol.
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Reaction Conditions: The reaction is often heated under reflux to increase the reaction rate. A key challenge is that esterification is an equilibrium reaction. To drive the reaction towards the product, water must be removed as it forms, typically using a Dean-Stark apparatus.[6]
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Purification: The crude product is washed with a weak base (e.g., sodium bicarbonate solution) to neutralize the acid catalyst and any unreacted butyric acid. This is followed by washing with brine and drying over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄). Final purification is achieved by vacuum distillation to separate the ester from any remaining starting material or high-boiling impurities.
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Protocol: Direct Acid-Catalyzed Esterification
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Combine (S)-citronellol (1.0 eq), butyric acid (1.2 eq), and a suitable solvent (e.g., toluene) in a round-bottom flask equipped with a Dean-Stark trap and condenser.
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Add a catalytic amount of concentrated sulfuric acid (0.02 eq).
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Heat the mixture to reflux and collect the water azeotropically in the Dean-Stark trap until no more water is produced.
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Cool the reaction mixture to room temperature and dilute with an organic solvent like ethyl acetate.
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Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and brine.
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Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
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Purify the resulting crude oil by vacuum distillation to yield pure (S)-3,7-Dimethyloct-6-enyl butyrate.
Biocatalytic Synthesis: Lipase-Catalyzed Esterification
Enzymatic synthesis is an increasingly popular alternative, offering high selectivity and milder reaction conditions, which is crucial for preserving the chirality and preventing side reactions like isomerization of the double bond.[7][8]
-
Causality of Experimental Choices:
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Enzyme: Lipases (e.g., from Candida antarctica, Candida rugosa, or Rhizopus sp.) are highly effective biocatalysts for esterification.[7][9] Immobilized lipases are often preferred as they can be easily recovered and reused, reducing costs and simplifying product purification.[10]
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Solvent: The reaction is typically performed in a non-polar organic solvent like n-hexane or heptane to minimize enzyme denaturation and shift the equilibrium towards synthesis by reducing the solubility of water.[9] Solvent-free systems are also possible and are considered a "green" alternative.[11]
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Temperature: Optimal temperatures are typically in the range of 35-60°C, which is high enough to ensure a good reaction rate but low enough to prevent thermal denaturation of the lipase.[8][9]
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Water Activity: A small amount of water is essential for lipase activity, but excess water will promote the reverse reaction (hydrolysis). Water activity is controlled by using molecular sieves or performing the reaction in a non-aqueous medium.[10]
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Protocol: Lipase-Catalyzed Synthesis
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To a flask containing n-hexane, add (S)-citronellol (1.0 eq) and butyric acid (1.0-1.5 eq).
-
Add an immobilized lipase (e.g., Novozym 435) at a loading of 10-50% by weight of the substrates.[12]
-
Add 3Å molecular sieves to adsorb the water produced during the reaction.
-
Incubate the mixture in an orbital shaker at 40-50°C for 24-72 hours.
-
Monitor the reaction progress using GC analysis.
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Once the reaction reaches completion, filter off the immobilized enzyme (which can be washed and reused).
-
Wash the filtrate with a dilute base to remove any remaining butyric acid.
-
Concentrate the organic solvent under reduced pressure to obtain the crude ester.
-
Purify by vacuum distillation if necessary.
Caption: General workflow for synthesis and purification.
Spectroscopic and Chromatographic Analysis
Rigorous analytical validation is essential to confirm the identity, purity, and structure of the synthesized ester. A combination of spectroscopic and chromatographic techniques is employed for full characterization.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR provides detailed information about the carbon-hydrogen framework of the molecule.
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¹H NMR: Key expected signals include:
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A triplet around 5.10 ppm corresponding to the vinyl proton (=CH-).[6]
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A multiplet around 4.10 ppm for the two protons of the -CH₂-O- group adjacent to the ester oxygen.
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A triplet around 2.20 ppm for the -CH₂- group alpha to the carbonyl.
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Singlets around 1.68 and 1.60 ppm for the two diastereotopic methyl groups on the double bond.[6]
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A doublet around 0.91 ppm for the methyl group at the chiral center (C3).[6]
-
-
¹³C NMR: Expected signals would confirm the carbon skeleton, including a peak around 173 ppm for the ester carbonyl carbon, peaks in the 124-131 ppm range for the alkene carbons, and a peak around 61 ppm for the ester-linked methylene carbon (-CH₂-O-).
Mass Spectrometry (MS)
Electron Ionization Mass Spectrometry (EI-MS) is used to determine the molecular weight and provides structural information through fragmentation patterns.
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Molecular Ion (M⁺): A peak at m/z = 226 should be observable, though it may be of low intensity.
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Key Fragmentation: The fragmentation of esters is well-characterized.[13]
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McLafferty Rearrangement: A characteristic fragment at m/z = 88 is expected from the rearrangement and cleavage of the butyrate moiety.
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Loss of Butyric Acid: A prominent fragment at m/z = 138 [M - C₄H₈O₂]⁺ results from the loss of a neutral butyric acid molecule, leaving the citronellyl carbocation.
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Allylic Cleavage: Cleavage of the C-C bond beta to the double bond results in stable allylic cations, leading to significant peaks at m/z = 69 and m/z = 81.
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Fragments from the butyryl group at m/z = 71 (C₄H₇O⁺) and m/z = 43 (C₃H₇⁺) are also expected.
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Quality Control by Gas Chromatography (GC-MS)
GC-MS is the definitive method for assessing the purity of volatile compounds like (S)-citronellyl butyrate and for separating it from related impurities such as unreacted citronellol or isomers.
Protocol: GC-MS for Purity Analysis
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Sample Preparation: Prepare a dilute solution of the ester (e.g., 100 ppm) in a suitable solvent like hexane or ethyl acetate.
-
Instrumentation: Use a GC system coupled to a Mass Spectrometer.
-
GC Column: A non-polar or mid-polar capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness), is typically effective.
-
Injection: Inject 1 µL with a split ratio of 50:1. Set injector temperature to 250°C.
-
Oven Program:
-
Initial temperature: 80°C, hold for 2 minutes.
-
Ramp: Increase at 10°C/min to 280°C.
-
Hold: Hold at 280°C for 5 minutes.
-
-
Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.
-
MS Detection:
-
Ionization Mode: Electron Ionization (EI) at 70 eV.
-
Mass Range: Scan from m/z 40 to 400.
-
Source Temperature: 230°C.
-
-
Data Analysis: Integrate the peak corresponding to (S)-citronellyl butyrate and calculate the purity as a percentage of the total integrated peak area. Confirm identity by matching the resulting mass spectrum with a reference spectrum.[14]
Caption: Analytical workflow for QC using GC-MS.
Chemical Reactivity and Stability
Understanding the stability of (S)-citronellyl butyrate is critical for its storage and formulation into consumer products.
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Hydrolysis: As an ester, it is susceptible to hydrolysis, which is the cleavage of the ester bond to regenerate (S)-citronellol and butyric acid. This reaction is catalyzed by both acid and base and is accelerated by the presence of water and heat.[4][15] To ensure long-term stability, the compound should be stored in anhydrous conditions and away from acidic or basic contaminants.
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Oxidation: The terminal double bond is a potential site for oxidation, especially when exposed to air, light, or pro-oxidant metals. This can lead to the formation of epoxides, peroxides, or cleavage products, resulting in off-odors and degradation of quality. Storage under an inert atmosphere (e.g., nitrogen or argon) and in opaque containers is recommended.
Applications and Future Research Directions
Current Applications
The primary application of (S)-citronellyl butyrate is as a fragrance and flavor ingredient.[1] Its fruity-floral character makes it a valuable component in fine fragrances, personal care products (lotions, shampoos), and household goods.[5] In the flavor industry, it is used to impart fresh and fruity notes to products like beverages, candies, and dairy items.[1]
Potential for Drug Development and Research
While the ester itself is not primarily studied for pharmacological activity, its constituent parts, citronellol and butyrate, have well-documented biological effects. This provides a strong rationale for investigating the ester as a potential pro-drug or a novel bioactive compound.
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Antimicrobial/Antifungal Activity: Citronellol and the related aldehyde citronellal exhibit significant antibacterial and antifungal properties.[2][3] Research could explore if (S)-citronellyl butyrate retains this activity or if it can be hydrolyzed in situ to release the active alcohol.
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Anti-inflammatory Effects: Citronellol has been shown to possess anti-inflammatory properties.[16] This suggests that its derivatives could be investigated for topical or systemic anti-inflammatory applications.
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Role of Butyrate: Butyrate is a short-chain fatty acid known for its crucial role in gut health and as a histone deacetylase (HDAC) inhibitor, which has implications for cancer therapy.[17] While the bioavailability of butyrate from this ester would need to be determined, it presents an interesting avenue for developing targeted delivery systems.
Safety and Handling
(S)-3,7-Dimethyloct-6-enyl butyrate is generally considered to have low toxicity, consistent with many terpene esters used in consumer products.[4] However, standard laboratory safety practices should be followed.
-
Handling: Wear protective gloves, safety glasses, and a lab coat. Avoid inhalation of vapors by working in a well-ventilated area or a fume hood.[18]
-
Storage: Store in a tightly sealed, opaque container under an inert atmosphere and in a cool, dry place away from heat and sources of ignition.[18]
-
Spills: In case of a spill, absorb with an inert material and dispose of it in accordance with local regulations.[18]
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